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Compound of Interest

Compound Name: Fmoc-Dap(Fmoc)-OH

Cat. No.: B557181 Get Quote

Technical Guide: Fmoc-Dap(Fmoc)-OH
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on Nα,Nβ-di-Fmoc-L-2,3-diaminopropionic

acid, commonly known as Fmoc-Dap(Fmoc)-OH. This reagent is a key building block in

peptide synthesis, particularly for the introduction of diaminopropionic acid residues with

fluorenylmethyloxycarbonyl (Fmoc) protecting groups on both the alpha and beta amino

groups.

Core Compound Data
The fundamental physicochemical properties of Fmoc-Dap(Fmoc)-OH are summarized below.

These details are crucial for accurate experimental planning, reaction stoichiometry, and

analytical characterization.
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Parameter Value Reference

CAS Number 201473-90-7 [1]

Molecular Weight 548.59 g/mol [1]

Empirical Formula C₃₃H₂₈N₂O₆

Synonyms

Nα,Nβ-di-Fmoc-L-2,3-

diaminopropionic acid, Fmoc-

3-(Fmoc-amino)-L-alanine

Purity ≥97.0% (HPLC)

Form Crystals

Storage Temperature 2-8°C [1]

Logical Relationship of Compound Properties
The following diagram illustrates the key identifiers and properties of Fmoc-Dap(Fmoc)-OH.
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Caption: Key identifiers and application of Fmoc-Dap(Fmoc)-OH.
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Experimental Protocols
Detailed, specific experimental protocols for the use of Fmoc-Dap(Fmoc)-OH are highly

dependent on the target peptide sequence and the scale of the synthesis. The information

available from public sources does not include specific, universally applicable experimental

methodologies.

However, a generalized workflow for the incorporation of Fmoc-Dap(Fmoc)-OH in solid-phase

peptide synthesis (SPPS) is provided below. This serves as a conceptual guide for researchers

to develop specific protocols tailored to their needs.
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Start

1. Swell Resin

2. Fmoc Deprotection
(e.g., 20% Piperidine in DMF)

3. Wash Resin

4. Couple Fmoc-Dap(Fmoc)-OH
(with HBTU/HOBt or similar)

5. Wash Resin

6. Capping (Optional)
(e.g., Acetic Anhydride)

Repeat for next amino acid

Next cycle

End

Final acid
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Caption: Generalized workflow for Fmoc solid-phase peptide synthesis.
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Disclaimer: This guide is intended for informational purposes for qualified professionals. It is not

a substitute for detailed, validated experimental protocols. Researchers should consult relevant

literature and safety data sheets before handling any chemical reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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